Cas no 114196-65-5 (3-isoquinolin-1-ylthiophene-2-carbaldehyde)

• Product Name: 3-isoquinolin-1-ylthiophene-2-carbaldehyde
• CAS No: 114196-65-5
• MF: C₁₄H₉NOS
• MW: 239.292361974716
• CID: 2612489
• PubChem ID: 71338140
• Update Time: 2025-04-21

3-isoquinolin-1-ylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-isoquinolin-1-ylthiophene-2-carbaldehyde
• DTXSID10765759
• 114196-65-5
• 3-(Isoquinolin-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C14H9NOS/c16-9-13-12(6-8-17-13)14-11-4-2-1-3-10(11)5-7-15-14/h1-9H
• InChI Key： OXTQVFXTMHHJPX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 239.04048508Da
• Monoisotopic Mass: 239.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų